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Compound of Interest

Compound Name: zinc(II)iodide

Cat. No.: B8815724 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety protocols and handling precautions for all laboratory chemicals is paramount. This

guide provides an in-depth overview of the safety data for zinc iodide, including its physical and

chemical properties, handling and storage procedures, emergency protocols, and toxicological

information.

Core Safety and Physical Properties
Zinc iodide (ZnI₂) is a white to yellowish crystalline solid that is hygroscopic, air-sensitive, and

light-sensitive.[1][2] It is soluble in water, alcohol, and nitric acid.[3][4] Due to its corrosive

nature, it can cause severe skin and eye burns upon contact.[1][5] Ingestion may lead to

severe damage to the digestive tract.[1]
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Property Value Source

Molecular Formula ZnI₂ [3]

Molecular Weight 319.16 g/mol [3]

Appearance
White to yellowish crystalline

powder/solid
[3][4]

Density 4.74 g/cm³ [3]

Melting Point 445-448°C (833-838.4°F) [3][6]

Solubility Soluble in water and alcohol [3]

Odor Odorless [3]

US ACGIH TLV (TWA) 0.01 mg/m³ (as Iodides) [6]

Hazard Identification and Classification
Zinc iodide is classified as a hazardous substance. It is known to cause skin irritation and

serious eye irritation.[6][7] It may also cause respiratory irritation and can be harmful to aquatic

life with long-lasting effects.[6][8]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[5]

H315: Causes skin irritation.[6][8]

H319: Causes serious eye irritation.[6][8]

H335: May cause respiratory irritation.[8]

H373: May cause damage to organs (Thyroid) through prolonged or repeated exposure if

swallowed.[6]

H410: Very toxic to aquatic life with long lasting effects.[6]
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Detailed Handling and Storage Protocols
Handling: When handling zinc iodide, it is crucial to avoid all personal contact, including the

inhalation of dust.[4] Always use this chemical in a well-ventilated area, preferably under a

fume hood.[3] Wear appropriate personal protective equipment (PPE), including chemical

safety goggles or a face shield, protective gloves (e.g., PVC or nitrile rubber), and a lab coat or

long-sleeved clothing to prevent skin contact.[3][4][9] If there is a risk of dust generation, an

NIOSH-approved respirator with a P100 filter should be used.[3] After handling, wash hands

and face thoroughly.[6]

Storage: Store zinc iodide in a cool, dry, and well-ventilated area in a tightly sealed container.[2]

[3] It should be protected from air, light, and moisture due to its sensitivity.[1][2] Store under an

inert atmosphere if possible.[1] Keep it away from incompatible materials such as strong

oxidizing agents, strong bases, peroxides, and potassium.[6] Recommended storage

containers include glass, lined metal cans, or plastic pails; do not use aluminum or galvanized

containers.[4] The recommended storage temperature is between 15-25°C.[10]

Emergency and First Aid Procedures
Immediate medical attention is required for all routes of exposure.[2][11]

Eye Contact: Immediately flush the eyes with plenty of water for at least 30 minutes, holding

the eyelids open.[1] Remove contact lenses if present and easy to do so.[11] Seek

immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.[1] Wash contaminated clothing before reuse.

[11] Seek immediate medical attention.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1] Do NOT

induce vomiting.[11] Seek immediate medical attention.[1]

Inhalation: Remove the victim from exposure to fresh air immediately.[1] If not breathing, give

artificial respiration. If breathing is difficult, give oxygen.[11] Do not use mouth-to-mouth

resuscitation.[1] Seek immediate medical attention.[1]
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Spill and Disposal Protocols
Spill Cleanup: For minor spills, immediately clean up the area.[4] For major spills, evacuate

personnel and move upwind.[4] In both cases, avoid contact with skin and eyes and prevent

dust formation.[4][5] Wear full protective equipment, including a respirator.[4][12] Sweep up the

spilled material and place it into a suitable, closed container for disposal.[1][5] After the material

has been collected, clean the affected area.[6]

Waste Disposal: Zinc iodide and its container must be disposed of as hazardous waste.[4]

Disposal should be in accordance with local, regional, and national hazardous waste

regulations.[2] Do not allow the product to enter drains.[5]
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Initial Assessment

Minor Spill Response

Major Spill Response

Post-Cleanup
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(Gloves, Goggles, Lab Coat)

Minor

Evacuate Area & Move Upwind

Major

Clean up spill immediately.
Avoid generating dust.

Place in sealed container
for hazardous waste disposal.

Decontaminate Area

Alert Emergency Responders

Wear Full Protective Gear
(including respirator)
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Workflow for Handling a Zinc Iodide Spill.
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Toxicological and Reactivity Information
Toxicology: Prolonged exposure to iodides may lead to "iodism," with symptoms including skin

rash, running nose, and headache.[1] Chronic ingestion of iodides during pregnancy has been

associated with adverse effects on the fetus.[1] Welding or flame cutting of metals with zinc

coatings may result in the inhalation of zinc oxide fumes, which can cause "metal fume fever."

[4]

Reactivity and Stability: Zinc iodide is stable under normal conditions but is sensitive to air,

light, and moisture.[2][3] It can react violently with strong oxidizing agents, strong bases,

peroxides, and potassium.[6][8] It is also incompatible with metals.[2] When heated to

decomposition, it may produce toxic fumes of metal oxides and hydrogen iodide.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Zinc Iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815724#zinc-iodide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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